Cas no 303147-11-7 (Pyrimidine, 4-[[(4-chlorophenyl)thio]methyl]-2-phenyl-6-(phenylthio)-)

• Product Name: Pyrimidine, 4-[[(4-chlorophenyl)thio]methyl]-2-phenyl-6-(phenylthio)-
• CAS No: 303147-11-7
• MF: C₂₃H₁₇ClN₂S₂
• MW: 420.977481603622
• CID: 3933791
• PubChem ID: 2767402
• Update Time: 2025-05-23

Pyrimidine, 4-[[(4-chlorophenyl)thio]methyl]-2-phenyl-6-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-[[(4-chlorophenyl)thio]methyl]-2-phenyl-6-(phenylthio)-
• 4-CHLOROPHENYL [2-PHENYL-6-(PHENYLSULFANYL)-4-PYRIMIDINYL]METHYL SULFIDE
• 4-([(4-CHLOROPHENYL)SULFANYL]METHYL)-2-PHENYL-6-(PHENYLSULFANYL)PYRIMIDINE
• 303147-11-7
• 4-[(4-chlorophenyl)sulfanylmethyl]-2-phenyl-6-phenylsulfanylpyrimidine
• AKOS005077994
• 4-(((4-CHLOROPHENYL)SULFANYL)METHYL)-2-PHENYL-6-(PHENYLSULFANYL)PYRIMIDINE
• 4-((4-chlorophenylthio)methyl)-2-phenyl-6-(phenylthio)pyrimidine
• 4-{[(4-chlorophenyl)sulfanyl]methyl}-2-phenyl-6-(phenylsulfanyl)pyrimidine
• SCHEMBL14987967
• 11K-513S

• Inchi： 1S/C23H17ClN2S2/c24-18-11-13-20(14-12-18)27-16-19-15-22(28-21-9-5-2-6-10-21)26-23(25-19)17-7-3-1-4-8-17/h1-15H,16H2
• InChI Key： VMTMYEOMJCARBF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SCC1C=C(N=C(C2C=CC=CC=2)N=1)SC1C=CC=CC=1

Computed Properties

• Exact Mass: 420.0521686Da
• Monoisotopic Mass: 420.0521686Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 76.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on Pyrimidine, 4-[[(4-chlorophenyl)thio]methyl]-2-phenyl-6-(phenylthio)-

Comprehensive Overview of Pyrimidine, 4-[[(4-chlorophenyl)thio]methyl]-2-phenyl-6-(phenylthio)- (CAS No. 303147-11-7)

The compound Pyrimidine, 4-[[(4-chlorophenyl)thio]methyl]-2-phenyl-6-(phenylthio)- (CAS No. 303147-11-7) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. With its unique structural features, including a pyrimidine core and multiple thioether linkages, this compound exhibits potential applications in drug development, agrochemicals, and advanced materials. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new therapeutic pathways or functional properties.

In recent years, the demand for heterocyclic compounds like Pyrimidine, 4-[[(4-chlorophenyl)thio]methyl]-2-phenyl-6-(phenylthio)- has surged due to their versatility in pharmaceutical design. The pyrimidine ring is a common scaffold in FDA-approved drugs, and modifications such as thioether substitutions can enhance bioavailability or target specificity. This compound’s CAS No. 303147-11-7 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and lead optimization studies.

One of the trending topics in organic synthesis is the exploration of sulfur-containing compounds, given their role in modulating electronic and steric properties. The phenylthio and chlorophenylthio groups in this molecule contribute to its lipophilicity, a critical factor in drug permeability and metabolic stability. Such attributes align with current industry focus on improved pharmacokinetics, making CAS No. 303147-11-7 a subject of patents and research papers.

From an environmental perspective, the synthesis of Pyrimidine, 4-[[(4-chlorophenyl)thio]methyl]-2-phenyl-6-(phenylthio)- often involves green chemistry principles to minimize waste and hazardous byproducts. This aligns with the growing emphasis on sustainable chemical processes, a key concern for regulatory bodies and manufacturers. Researchers are also investigating its biodegradability and ecotoxicological profile, addressing questions frequently raised in environmental impact assessments.

In material science, the compound’s conjugated system and electron-rich moieties make it a candidate for organic semiconductors or photocatalysts. Its ability to form charge-transfer complexes could be leveraged in optoelectronic devices, a hot topic in renewable energy research. Such applications are often highlighted in queries related to advanced functional materials and molecular engineering.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing Pyrimidine, 4-[[(4-chlorophenyl)thio]methyl]-2-phenyl-6-(phenylthio)-. Purity and stability data are critical for industrial adoption, as reflected in searches for QC protocols and specification sheets. The compound’s CAS No. 303147-11-7 is often cross-referenced with spectral libraries to ensure reproducibility in synthetic workflows.

In summary, Pyrimidine, 4-[[(4-chlorophenyl)thio]methyl]-2-phenyl-6-(phenylthio)- represents a multifaceted compound with cross-disciplinary relevance. Its structural uniqueness and functional adaptability continue to inspire innovations across pharmaceuticals, materials, and sustainable chemistry. As research progresses, its CAS No. 303147-11-7 will likely remain a focal point in scientific literature and industrial applications.